Cas no 1545411-17-3 (3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide)

• Product Name: 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide
• CAS No: 1545411-17-3
• MF: C₈H₇F₄NO₂S
• MW: 257.205294847488
• MDL: MFCD24185504
• CID: 5244844
• PubChem ID: 115351228
• Update Time: 2025-05-22

3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-fluoro-5-(trifluoromethyl)-
• 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide

• MDL： MFCD24185504
• Inchi： 1S/C8H7F4NO2S/c9-7-2-5(4-16(13,14)15)1-6(3-7)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： BRMZRDBYGDVEPY-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC(C(F)(F)F)=CC(F)=C1

Additional information on 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide

3-Fluoro-5-(Trifluoromethyl)Phenylmethanesulfonamide: A Comprehensive Overview

3-Fluoro-5-(trifluoromethyl)phenylmethanesulfonamide, also known by its CAS number 1545411-17-3, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a fluorine atom at the 3-position and a trifluoromethyl group at the 5-position. The methanesulfonamide group further enhances its chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide involves a series of carefully designed reactions. The starting material typically undergoes fluorination and trifluoromethylation steps to introduce the desired substituents on the phenyl ring. The final step involves the attachment of the methanesulfonamide group, which is achieved through nucleophilic aromatic substitution or other suitable methods. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

One of the most notable applications of this compound is in drug discovery. The presence of fluorine and trifluoromethyl groups significantly influences the physicochemical properties of the molecule, such as lipophilicity and metabolic stability. These properties are crucial for designing drugs with optimal pharmacokinetic profiles. Recent studies have highlighted its potential as a lead compound in the development of inhibitors for various enzyme targets, including kinases and proteases.

In addition to its role in pharmaceuticals, 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of semiconducting materials for flexible electronics. Researchers have explored its ability to form self-assembled monolayers, which are essential for creating high-performance electronic devices.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that while it exhibits high stability under standard conditions, it can undergo degradation under specific environmental conditions, such as UV light exposure or microbial activity. These findings are critical for assessing its long-term impact on ecosystems and guiding its safe disposal.

In conclusion, 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonamide (CAS No: 1545411-17-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an even greater role in advancing scientific and technological frontiers.